![molecular formula C16H13BrN2O B3060474 2-[5-(3-Bromophenyl)-1H-pyrazol-3-YL]-5-methylphenol CAS No. 423753-91-7](/img/structure/B3060474.png)
2-[5-(3-Bromophenyl)-1H-pyrazol-3-YL]-5-methylphenol
Overview
Description
The compound “2-[5-(3-Bromophenyl)-1H-pyrazol-3-YL]-5-methylphenol” is a type of pyrazole, which is a class of organic compounds characterized by a 5-membered aromatic ring containing three carbon atoms and two nitrogen atoms . Pyrazoles are known for their diverse pharmacological effects .
Synthesis Analysis
The synthesis of pyrazole compounds often involves the reaction of hydrazines with α,β-unsaturated carbonyl compounds . The synthesis process is usually verified using analytical techniques such as nuclear magnetic resonance (NMR), mass spectroscopy, and elemental analysis .Molecular Structure Analysis
The molecular structure of pyrazoles is characterized by a 5-membered aromatic ring containing three carbon atoms and two nitrogen atoms . The exact structure of “this compound” would require more specific information or advanced analytical techniques to determine.Scientific Research Applications
Synthesis and Structural Characterization
The compound and its derivatives are subjects of extensive research in the synthesis and structural characterization. For instance, Cuenú et al. (2019) conducted theoretical and experimental studies on two new Schiff bases, including a compound structurally similar to 2-[5-(3-Bromophenyl)-1H-pyrazol-3-YL]-5-methylphenol. They used spectroscopic techniques for characterization and functional density theory for theoretical studies (Cuenú et al., 2019).
Antiproliferative Agents in Cancer Research
Pyrazole derivatives, closely related to the compound , have been synthesized and evaluated for their potential as antiproliferative agents. Ananda et al. (2017) found that certain pyrazole derivatives showed significant cytotoxic effects against breast cancer and leukemic cells (Ananda et al., 2017).
Antibacterial and Antifungal Activities
Compounds like this compound have been studied for their potential antimicrobial properties. Pundeer et al. (2013) synthesized pyrazoline derivatives and tested their antibacterial and antifungal activities, showing promising results (Pundeer et al., 2013).
Application in Material Science
Pyrazoline derivatives are also being explored in the field of material science. For example, Lgaz et al. (2018) investigated pyrazoline derivatives as corrosion inhibitors for mild steel in acidic media, employing experimental and theoretical methods to assess their effectiveness (Lgaz et al., 2018).
Properties
IUPAC Name |
2-[3-(3-bromophenyl)-1H-pyrazol-5-yl]-5-methylphenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BrN2O/c1-10-5-6-13(16(20)7-10)15-9-14(18-19-15)11-3-2-4-12(17)8-11/h2-9,20H,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHNMWEACJGZVLT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=CC(=NN2)C3=CC(=CC=C3)Br)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40425233 | |
Record name | AC1O9ZWB | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40425233 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
329.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
423753-91-7 | |
Record name | AC1O9ZWB | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40425233 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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